Cas no 2168694-30-0 (1-(2-chlorophenyl)bicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 1-(2-chlorophenyl)bicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2168694-30-0
• MF: C₁₃H₁₃ClO₂
• MW: 236.694123029709
• CID: 5602876
• PubChem ID: 165833510
• Update Time: 2025-08-03

1-(2-chlorophenyl)bicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2168694-30-0
• EN300-1572745
• 1-(2-chlorophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid
• 1-(2-chlorophenyl)bicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C13H13ClO2/c14-10-4-2-1-3-9(10)13-6-5-8(7-13)11(13)12(15)16/h1-4,8,11H,5-7H2,(H,15,16)
• InChI Key： NJIYCYHTNHBYKW-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C12CCC(C1)C2C(=O)O

Computed Properties

• Exact Mass: 236.0604073g/mol
• Monoisotopic Mass: 236.0604073g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-chlorophenyl)bicyclo2.1.1hexane-5-carboxylic acid

Introduction to 1-(2-Chlorophenyl)Bicyclo[2.1.1]Hexane-5-Carboxylic Acid (CAS No: 2168694-30-0)

The compound 1-(2-chlorophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No: 2168694-30-0) is a unique organic molecule with a bicyclic structure and a chlorophenyl substituent, making it an interesting subject for both academic and industrial research. This compound belongs to the class of bicyclic carboxylic acids, which have gained significant attention in recent years due to their potential applications in drug discovery, material science, and advanced chemical synthesis.

Recent studies have highlighted the importance of bicyclo[2.1.1]hexane frameworks in medicinal chemistry, as they offer a rigid and compact structure that can mimic natural product motifs found in various bioactive molecules. The presence of the chlorophenyl group further enhances the compound's versatility, as chlorine substitution can significantly influence its physicochemical properties, such as solubility, stability, and reactivity.

One of the most notable aspects of this compound is its potential in drug design and development. Researchers have explored its ability to act as a scaffold for creating novel bioactive agents targeting various therapeutic areas, including cancer, inflammation, and infectious diseases. The carboxylic acid group at position 5 provides an additional functional handle for further chemical modifications, enabling the creation of diverse derivatives with tailored biological activities.

In terms of synthesis, the compound can be prepared through a variety of methods, including ring-closing metathesis and other cycloaddition reactions, which are highly efficient and selective processes in modern organic synthesis. The use of chlorophenyl groups in such reactions has been shown to improve yields and selectivity, making this compound an attractive target for synthetic chemists.

From a structural standpoint, the bicyclo[2.1.1]hexane system introduces significant ring strain into the molecule, which can be exploited to induce specific reactivity patterns or enhance binding affinity when incorporated into bioactive compounds. This property has been leveraged in recent studies focusing on enzyme inhibition and receptor binding assays.

Moreover, the compound's stability under various conditions has been thoroughly investigated, revealing its suitability for use in both laboratory settings and industrial applications. Its resistance to thermal degradation and chemical reactivity makes it a promising candidate for high-throughput screening campaigns aimed at discovering new drug leads.

Another area where this compound has shown promise is in materials science, particularly in the development of advanced polymers and coatings with tailored mechanical properties. The rigid bicyclic structure contributes to enhanced mechanical strength while maintaining flexibility, making it ideal for applications in high-performance materials.

In conclusion, 1-(2-chlorophenyl)bicyclo[2.1.1]hexane-5-carboxylic acid (CAS No: 2168694-30-0) represents a versatile building block with wide-ranging potential across multiple disciplines within chemistry and biology.